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Compound of Interest

Compound Name: Fmoc-Dab(Alloc)-OH

Cat. No.: B557050 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment and adhering to compliant disposal practices for chemical reagents is paramount.

This guide provides a detailed, step-by-step protocol for the proper disposal of Fmoc-
Dab(Alloc)-OH, a synthetic amino acid derivative. Following these procedures will minimize

risks and ensure regulatory compliance.

While a specific Safety Data Sheet (SDS) for Fmoc-Dab(Alloc)-OH is not readily available,

data from analogous Fmoc-protected amino acids and available safety information indicate that

it should be handled as a hazardous substance.[1]

Hazard Assessment and Safety Precautions
Fmoc-Dab(Alloc)-OH is classified with the following hazard statements, indicating it is a skin,

eye, and respiratory irritant:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The GHS pictogram associated with this compound is GHS07, representing an irritant.

Personal Protective Equipment (PPE): Before handling Fmoc-Dab(Alloc)-OH for disposal, it is

mandatory to wear the following PPE to minimize exposure risks[1][2]:
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Eye Protection: Chemical safety goggles or glasses compliant with OSHA or equivalent

standards.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator is

recommended.[1]

Step-by-Step Disposal Protocol
The primary method for the disposal of Fmoc-Dab(Alloc)-OH is through a licensed hazardous

waste disposal company.[1] Do not attempt to dispose of this chemical in regular laboratory

trash or down the drain.[1]

1. Waste Segregation:

Keep Fmoc-Dab(Alloc)-OH waste separate from other chemical waste to prevent

unintended reactions.[2]

2. Containerization:

Solid Waste: Place unreacted, solid Fmoc-Dab(Alloc)-OH waste into a clearly labeled,

sealed container.[1][2] The original container is ideal. If unavailable, use a new, clean, and

compatible container that will not react with the chemical.[1]

Liquid Waste: Solutions containing Fmoc-Dab(Alloc)-OH should be collected in a separate,

labeled, and sealed container designated for liquid chemical waste.[2]

Contaminated Materials: Any materials that have come into contact with Fmoc-Dab(Alloc)-
OH, such as gloves, weighing paper, or pipette tips, are considered contaminated and must

be disposed of as hazardous waste.[1] Collect these items in a designated, labeled

hazardous waste bag or container.[1]

3. Labeling:
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Clearly label the waste container with "Hazardous Waste," the full chemical name "Fmoc-
Dab(Alloc)-OH," and the approximate quantity.[1]

4. Storage:

Store the sealed waste container in a designated hazardous waste accumulation area.[1]

This area should be well-ventilated and secure, away from incompatible materials.[2]

5. Final Disposal:

Arrange for the collection and disposal of the waste through your institution's certified

chemical waste disposal program or a licensed hazardous waste disposal company.[1][2]

Provide the disposal company with all necessary information about the waste.[1]

Spill Management
In the event of a spill, follow these procedures immediately[1]:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Alert: Notify your supervisor and the laboratory safety officer.

Contain: If it is safe to do so, prevent the spread of the powder. Avoid creating dust.

Clean-up:

Wear appropriate PPE.

Carefully sweep the solid material into a designated hazardous waste container. Use a

dustpan and brush or a vacuum cleaner equipped with a HEPA filter.

Wipe the area with a damp cloth. The cloth and any other cleaning materials must be

disposed of as hazardous waste.

Quantitative Data Summary
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Property Value Reference

CAS Number 204316-32-5 [3][4][5][6]

Molecular Formula C23H24N2O6 [3][4]

Molecular Weight 424.45 g/mol [3][4]

Appearance
Solid / White to off-white

powder
[7]

Storage Temperature 2-8°C, Sealed in dry

Experimental Workflow: Disposal Procedure
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Caption: Workflow for the safe disposal of Fmoc-Dab(Alloc)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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